![molecular formula C14H10Cl2N2O4 B5112766 2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide](/img/structure/B5112766.png)
2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide
Overview
Description
2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide, also known as dicamba, is a synthetic auxin herbicide widely used in agriculture to control broadleaf weeds. It was first developed in the 1960s and has since become one of the most commonly used herbicides worldwide.
Scientific Research Applications
Corrosion Inhibition
A study by Mishra et al. (2018) investigated the corrosion inhibition properties of N-Phenyl-benzamide derivatives, including those with methoxy and nitro substituents, for mild steel in acidic environments. These derivatives, including ones similar to 2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide, showed high inhibition efficiencies, with the methoxy substituent enhancing efficiency. This indicates potential applications in protecting metals from corrosion (Mishra et al., 2018).
Crystal Structure Analysis
Saeed et al. (2008) synthesized and analyzed the crystal structure of 2-Nitro-N-(4-nitrophenyl)benzamide, a compound structurally related to 2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide. Their study provides insights into the molecular arrangement and bonding characteristics, which can be crucial in understanding the physical and chemical properties of similar compounds (Saeed et al., 2008).
Antimicrobial and Antidiabetic Potential
Thakal et al. (2020) explored the antidiabetic and antimicrobial potential of N-(alkyl/aryl)-2-chloro-4-nitro-5-[(4-nitrophenyl)sulfamoyl]benzamide derivatives. They found significant inhibitory effects against α-glucosidase and α-amylase enzymes, suggesting that similar compounds like 2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide might have applications in managing diabetes and infections (Thakal et al., 2020).
Pesticide Degradation Studies
Nakagawa and Crosby (1974) examined the photodecomposition of nitrofen, a compound structurally similar to 2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide. This research helps in understanding the environmental degradation pathways and stability of such compounds, which is vital for assessing their ecological impact and for developing safer pesticides (Nakagawa & Crosby, 1974).
properties
IUPAC Name |
2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2N2O4/c1-22-9-3-5-12(13(7-9)18(20)21)17-14(19)10-4-2-8(15)6-11(10)16/h2-7H,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQRIKEXPHQZXGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dichloro-N-(4-methoxy-2-nitrophenyl)benzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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